BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Comparison of
Chloropentafluoroethane (R-115) and Its Modern
Alternatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloropentafluoroethane

Cat. No.: B1202741

For the attention of researchers, scientists, and drug development professionals, this in-depth
technical guide provides a comprehensive comparison of the phased-out refrigerant
chloropentafluoroethane (R-115) with contemporary alternatives. This document outlines the
key physicochemical properties, environmental impacts, and safety considerations of these
substances. Furthermore, it details standardized experimental protocols for the evaluation of
refrigerant performance and presents visual workflows and classifications to aid in
comprehension.

Chloropentafluoroethane, also known as R-115, is a chlorofluorocarbon (CFC) that was once
widely used in refrigeration applications. However, due to its significant contribution to ozone
layer depletion and its high global warming potential, its production and use have been largely
discontinued under the Montreal Protocol.[1] This has necessitated the adoption of alternative
refrigerants with more favorable environmental profiles. This guide serves to compare R-115
with its replacements, focusing on the technical data crucial for informed decision-making in
research and development settings.

Core Properties of Refrigerants: A Comparative
Analysis

The selection of a refrigerant is a multi-faceted process, balancing thermodynamic efficiency
with environmental and safety considerations. The following tables summarize the key
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guantitative data for chloropentafluoroethane and a range of its alternatives, including
hydrofluorocarbons (HFCs), hydrofluoroolefins (HFOs), and natural refrigerants.

Table 1: Physicochemical and Environmental Properties
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. Chemic  Molar Boiling Critical Critical
Refriger .
¢ al Mass ( Point Temp. Pressur ODP* GWP?
an

Formula g/mol) (°C) (°C) e (MPa)
Chlorope
ntafluoro

C2CIFs 154.47 -39.1 79.95 3.13 0.400[2] 7670[3]
ethane
(R-115)
HFCs
R-134a CH2FCFs  102.03 -26.1 101.1 4.06 0 1430
R-404A Blend?3 97.6 -46.5 72.1 3.73 0 3922[4]
R-407C Blend#* 86.2 -43.8 86.0 4.63 0 1774[4]
R-410A Blend> 72.58 -51.4 72.1 4.90 0 2088[4]
HFOs
R-1234yf  CsHz2Fa 114.04 -29.5 94.7 3.38 0 <1[5]
R-
1234ze(E  CsH2Fa 114.04 -19.0 109.4 3.64 0 7[6]
)
Natural
Refrigera
nts
Ammonia

NHs 17.03 -33.3 132.4 11.3 0 o[71[8]
(R-717)
Carbon
Dioxide CO: 44.01 -78.5° 311 7.38 0 1[7][8]
(R-744)
Propane

sHs 44.1 -42.1 96.7 4.25 0 3[9]
(R-290)
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Isobutan

e (R- CaH1o 58.12 -11.7 134.7 3.64 0 3[9]
600a)

10zone Depletion Potential (ODP): An index that quantifies the potential of a substance to
deplete the stratospheric ozone layer relative to trichlorofluoromethane (R-11). 2Global
Warming Potential (GWP): A measure of how much heat a greenhouse gas traps in the
atmosphere over a specific time horizon, relative to carbon dioxide.[10] 3R-404A is a blend of
R-125 (44%), R-143a (52%), and R-134a (4%).[4] *R-407C is a blend of R-32 (23%), R-125
(25%), and R-134a (52%).[4] >R-410A is a blend of R-32 (50%) and R-125 (50%).[4]
6Sublimation point.

Table 2: Safety and Classification
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] ASHRAE Safety - .
Refrigerant Flammability Toxicity
Group’

Chloropentafluoroetha

he (R-115) Al Non-flammable Lower
HFCs

R-134a Al Non-flammable Lower
R-404A Al[11] Non-flammable Lower
R-407C Al[11] Non-flammable Lower
R-410A Al[11] Non-flammable Lower
HFOs

R-1234yf A2L[5] Mildly flammable Lower
R-1234ze(E) A2L Mildly flammable Lower
Natural Refrigerants

Ammonia (R-717) B2L[7] Mildly flammable Higher
Carbon Dioxide (R-

744) Al[7] Non-flammable Lower
Propane (R-290) A3 Highly flammable Lower
Isobutane (R-600a) A3 Highly flammable Lower

’ASHRAE Standard 34 classifies refrigerants based on their toxicity and flammability.[1][3][12]
‘A’ denotes lower toxicity and 'B' denotes higher toxicity. The numeral indicates the flammability,
with 1 being non-flammable, 2L being mildly flammable, 2 being flammable, and 3 being highly
flammable.[1][12]

Experimental Protocols for Refrigerant Performance
Evaluation
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The characterization of refrigerant performance is essential for system design and optimization.
Standard experimental procedures involve the use of a vapor-compression refrigeration cycle
test rig. Key performance indicators include the coefficient of performance (COP), cooling
capacity, and isentropic efficiency of the compressor.

A typical experimental setup consists of a compressor, a condenser, a thermal expansion
valve, and an evaporator.[13] Instrumentation is critical for accurate measurements and
includes pressure transducers and temperature sensors (thermocouples or resistance
temperature detectors) at the inlet and outlet of each major component. A flow meter measures
the refrigerant mass flow rate, and a wattmeter measures the power consumption of the
compressor.[14]

Methodology:

o System Charging and Stabilization: The system is charged with the refrigerant under
investigation. The system is then allowed to run until it reaches a steady state, characterized
by stable temperatures and pressures throughout the cycle.

o Data Acquisition: Once the system is stable, data from all sensors are recorded. This
includes temperatures and pressures at the four key points of the cycle (compressor inlet
and outlet, condenser outlet, and evaporator outlet), the refrigerant mass flow rate, and the
compressor power input.

» Varying Operating Conditions: To fully characterize the refrigerant, experiments are repeated
under a range of operating conditions. This typically involves varying the evaporator and
condenser temperatures to simulate different ambient and cooling load conditions.[15] For
variable-speed compressors, the compressor speed is also varied.[15]

e Calculation of Performance Metrics:

o Cooling Capacity (Qe): Calculated as the product of the refrigerant mass flow rate (m) and
the change in enthalpy across the evaporator (h1 - ha).

o Compressor Power Input (W«): Measured directly by the wattmeter.

o Coefficient of Performance (COP): The ratio of the cooling capacity to the compressor
power input (COP = Qe / Wx).
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o Isentropic Efficiency (ns): The ratio of the isentropic work of compression to the actual
work of compression, calculated using the measured pressures and temperatures and the
thermodynamic properties of the refrigerant.

Visualizing Refrigerant Relationships and
Experimental Workflows

To further elucidate the relationships between different refrigerant types and the process of
their evaluation, the following diagrams are provided.

Refrigerant Types Environmental Impact

Natural Refrigerants

Zero ODP, Negligible GWP

Hydrofluoroolefins (HFOs) Zero ODP, Very Low GWP

Hydrofluorocarbons (HFCs) Zero ODP, High GWP

Hydrochlorofluorocarbons (HCFCs) Low ODP, High GWP

Chlorofluorocarbons (CFCs)

High ODP & GWP

Click to download full resolution via product page

Classification of refrigerants and their environmental impact.
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A typical experimental workflow for refrigerant performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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